Cas no 1323485-71-7 (Edaravone P3 Impurity)

• Product Name: Edaravone P3 Impurity
• CAS No: 1323485-71-7
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 854469
• Update Time: 2025-10-07

Edaravone P3 Impurity Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-,3-trimethyl-5-oxo-1-phenyl-1H-Pyrazole-4-methanesulfonic acid
• 4,5-Dihydro-alpha,alpha,3-trimethyl-5-oxo-1-phenyl-1H-pyrazole-4-methanesulfonic acid
• 2-(3-Methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)propane-2-sulfonic acid
• Edaravone Impurity VI
• Edaravone impurity P3
• BCP15821
• CID 118798013
• 4,5-dihydro-a,a,3-triMethyl-5-oxo-1-phenyl- 1H-Pyrazole-4-Methanesulfonic acid
• Edaravone P3 Impurity
• 2-(5-hydroxy-3-methyl-1-phenyl-1Hpyrazol-4-yl)propane-2-sulfonic acid
• Edaravone P3
• Edaravone Impurity 3 Sodium Salt
• Edaravone P3 Impurity

• Inchi： 1S/C13H16N2O4S/c1-9-11(13(2,3)20(17,18)19)12(16)15(14-9)10-7-5-4-6-8-10/h4-8,11H,1-3H3,(H,17,18,19)
• InChI Key： ZTRMFRPCFQOIBI-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C1C(N(C2C=CC=CC=2)N=C1C)=O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 527
• Topological Polar Surface Area: 95.4

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• pka: 0.73±0.50(Predicted)

Edaravone P3 Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Edaravone P3 Impurity

Edaravone P3 Impurity: A Comprehensive Overview

The compound with CAS No. 1323485-71-7, commonly referred to as Edaravone P3 Impurity, is a critical component in the pharmaceutical industry, particularly in the development and production of Edaravone-based drugs. This impurity is a byproduct formed during the synthesis of Edaravone, a well-known free radical scavenger used in the treatment of acute ischemic stroke and other oxidative stress-related conditions. Understanding the properties, synthesis, and implications of this impurity is essential for ensuring the quality and safety of pharmaceutical products.

Edaravone, also known as 3-methyl-1-(4-methoxyphenyl)pyrrolidin-2-one, is a potent antioxidant that has been extensively studied for its therapeutic potential. The presence of impurities like the P3 impurity can significantly impact the efficacy and safety of the final drug product. Recent studies have highlighted the importance of identifying and characterizing such impurities to meet stringent regulatory standards and ensure patient safety.

The CAS No. 1323485-71-7 corresponds to a specific structural isomer or degradation product formed during the manufacturing process of Edaravone. This impurity is typically formed due to side reactions during the chemical synthesis or as a result of incomplete purification steps. The exact structure of this impurity has been elucidated through advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has focused on optimizing synthetic pathways to minimize the formation of Edaravone P3 Impurity. By employing novel catalysts, adjusting reaction conditions, or implementing advanced purification methods, researchers have been able to significantly reduce the levels of this impurity in final drug formulations. These advancements not only improve product quality but also align with current regulatory expectations for drug substance purity.

In terms of analytical characterization, the identification and quantification of this impurity have been achieved using state-of-the-art techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography (GC). These methods provide high sensitivity and specificity, enabling precise determination of impurity levels even at trace concentrations.

The impact of Edaravone P3 Impurity on drug stability and pharmacokinetics has also been a subject of recent investigations. Studies have shown that while this impurity does not exhibit significant pharmacological activity itself, its presence can influence the overall stability profile of Edaravone formulations. Therefore, maintaining strict control over impurity levels is crucial to ensure consistent product performance.

In conclusion, the compound with CAS No. 1323485-71-7, or Edaravone P3 Impurity, plays a pivotal role in the development and quality assurance of Edaravone-based medications. Through continuous research and innovation, the pharmaceutical industry is making strides toward minimizing impurity formation and ensuring the delivery of safe and effective therapeutic agents to patients.